Cas no 2305560-90-9 (N-{2-carbamoyl-2-(3,4,5-trifluorophenyl)methylethyl}prop-2-enamide)

• Product Name: N-{2-carbamoyl-2-(3,4,5-trifluorophenyl)methylethyl}prop-2-enamide
• CAS No: 2305560-90-9
• MF: C₁₃H₁₃F₃N₂O₂
• MW: 286.249733686447
• CID: 5412315
• PubChem ID: 137928568
• Update Time: 2025-11-07

N-{2-carbamoyl-2-(3,4,5-trifluorophenyl)methylethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trifluoro-α-[[(1-oxo-2-propen-1-yl)amino]methyl]benzenepropanamide
• Z3405282967
• N-{2-carbamoyl-2-[(3,4,5-trifluorophenyl)methyl]ethyl}prop-2-enamide
• 2305560-90-9
• EN300-26575907
• 2-[(Prop-2-enoylamino)methyl]-3-(3,4,5-trifluorophenyl)propanamide
• N-{2-carbamoyl-2-(3,4,5-trifluorophenyl)methylethyl}prop-2-enamide

• Inchi： 1S/C13H13F3N2O2/c1-2-11(19)18-6-8(13(17)20)3-7-4-9(14)12(16)10(15)5-7/h2,4-5,8H,1,3,6H2,(H2,17,20)(H,18,19)
• InChI Key： XWBUDOSXQHMSAD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CC(C(N)=O)CNC(C=C)=O)F)F

Computed Properties

• Exact Mass: 286.09291215g/mol
• Monoisotopic Mass: 286.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.2Ų

Additional information on N-{2-carbamoyl-2-(3,4,5-trifluorophenyl)methylethyl}prop-2-enamide

N-{2-Carbamoyl-2-(3,4,5-Trifluorophenyl)Methylethyl}Prop-2-Enamide: A Comprehensive Overview

The compound N-{2-carbamoyl-2-(3,4,5-trifluorophenyl)methylethyl}prop-2-enamide, identified by the CAS number 2305560-90-9, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a trifluorophenyl group and a propionamide moiety. The presence of these functional groups imparts unique chemical properties, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of trifluorophenyl-containing compounds in drug discovery and materials science. The trifluorophenyl group is known for its electron-withdrawing properties, which can enhance the stability and reactivity of molecules. In the case of N-{2-carbamoyl-2-(3,4,5-trifluorophenyl)methylethyl}prop-2-enamide, this group plays a crucial role in modulating the electronic environment of the molecule, thereby influencing its interactions with other substances.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to achieve high yields and purity. The use of advanced spectroscopic techniques such as NMR and IR has been instrumental in confirming the structure and purity of the synthesized product.

In terms of applications, N-{2-carbamoyl-2-(3,4,5-trifluorophenyl)methylethyl}prop-2-enamide has shown promise in the field of pharmacology. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. Additionally, its potential as a precursor for more complex molecules has been recognized in materials science.

The structural uniqueness of this compound also makes it an attractive candidate for studying non-covalent interactions. Researchers have investigated its ability to form hydrogen bonds and π-π interactions with other molecules. These studies have provided valuable insights into the design of new materials with tailored properties.

Furthermore, the environmental impact of this compound has been a topic of interest. Studies have been conducted to assess its biodegradability and toxicity under various conditions. These findings are essential for ensuring the safe handling and disposal of the compound in industrial settings.

In conclusion, N-{2-carbamoyl-2-(3,4,5-trifluorophenyl)methylethyl}prop-2-enamide is a versatile compound with a wide range of potential applications. Its unique structure and chemical properties make it a valuable addition to the arsenal of modern chemistry. As research continues to uncover new aspects of this molecule, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.